2,2-Difluoro-8-azadispiro[3.1.36.14]decane;hydrochloride
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Overview
Description
2,2-Difluoro-8-azadispiro[3.1.36.14]decane;hydrochloride is a useful research compound. Its molecular formula is C9H14ClF2N and its molecular weight is 209.66. The purity is usually 95%.
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Scientific Research Applications
Selective Fluorination Studies
- Dispiro[3.1.3.1]decan-5,10-dione underwent selective difluorination, leading to compounds like 10,10-difluorodispiro[3.1.3.1]decan-5-one, showcasing the potential of such compounds in advanced chemical synthesis (Sharts et al., 1979).
Electron Tunneling and Molecular Interaction
- Studies on electron tunneling in molecules such as 2,8-dithiadispirol(3.1.3.1)decane-decaamminediruthenium indicated the potential for investigating long-range electron interactions, which is significant for understanding molecular dynamics (Stein et al., 1982).
Liquid Crystal Compounds
- The synthesis of a novel spiro type gem-difluorocyclopropane as a core molecule for liquid crystal compounds was achieved, indicating the importance of such spiro compounds in developing new materials for display technologies (Itoh et al., 2009).
Crystal Structure and Thermal Properties
- Research on the synthesis, crystal structure, and thermal properties of metal-containing ionic liquids with spiro cations like 2,8-dioxo-5-azoniaspiro[4.5]decane showcases the relevance of these compounds in studying ionic liquids and their potential applications (Zakharov et al., 2021).
Chemical Synthesis and Reactions
- Various studies have explored the synthesis and reactions of spiro compounds. For example, the synthesis of polyspirocyclobutanes and related spiropolymers, and the study of linear dispiro decanes and tetrazolines from organic azides and heavy amino carbene analogues (Sharts & Steele, 1970; Neumann & Obloh, 2010).
Safety and Hazards
Properties
IUPAC Name |
2,2-difluoro-8-azadispiro[3.1.36.14]decane;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F2N.ClH/c10-9(11)3-7(4-9)1-8(2-7)5-12-6-8;/h12H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGJBAEGYUJZCCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC13CNC3)CC(C2)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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